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Compound of Interest

Compound Name: Unii-ghk6Z47gtg

Cat. No.: B612521

This document provides immediate safety, handling, and disposal information for Unii-
qhk6Z47gtg, a research peptide also known as TB-500. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations and proper material disposal.

Chemical Identification and Safety Data

Unii-qhk6Z47gtg is chemically identified as the peptide TB-500.[1][2][3] While it is considered
non-hazardous, appropriate safety precautions should be observed to minimize exposure and
ensure a safe laboratory environment.[3]

Chemical Molecular Molecular Hazard
. Synonyms . o
Identifier Formula Weight Description

No data
available;
. TB-500, considered non-
Unii-ghk6Z47gtg C38H68N10014  889.0 g/mol
QHK6Z47GTG hazardous but
may be an

irritant.[1][3]

Personal Protective Equipment and Handling
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When handling Unii-qhk6Z47gtg, it is essential to use appropriate personal protective
equipment (PPE) to prevent contact with skin and eyes, as well as inhalation.[3]

Breathing Equipment: Use appropriate respiratory protection if generating dust or aerosols.

Hand Protection: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

General Handling: Avoid inhalation and contact with skin, eyes, and clothing.[3]

Accidental Release and Firefighting Measures

In the event of an accidental release or fire, the following measures should be taken.

Situation Recommended Action

This substance is considered non-hazardous.[3]
. _ Absorb spill with inert material (e.g., dry sand,
Accidental Spill o ) ) )
vermiculite) and place in a suitable container for

disposal.

Use water spray, carbon dioxide, dry chemical
powder, or foam as extinguishing agents.[3]
Wear self-contained breathing apparatus and
Fire protective clothing to prevent contact with skin
and eyes.[3] Be aware that it may emit toxic
fumes, such as carbon monoxide, under fire

conditions.[3]

Disposal Protocol for Unii-qhk6Z47gtg

As a non-hazardous research chemical, the disposal of Unii-qhk6Z47gtg should follow
standard laboratory procedures for chemical waste, in accordance with federal, state, and local
regulations.

Experimental Protocol for Disposal:
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o Decontamination (Optional but Recommended): While not specified as required, consider
treating the peptide solution with a 10% bleach solution for 30 minutes to denature the
peptide structure before disposal. This is a general good practice for biological molecules.

o Collection: Collect all waste containing Unii-qhk6Z47gtg, including unused product,
contaminated consumables (e.g., pipette tips, tubes), and spill cleanup materials, in a clearly
labeled, sealed, and appropriate waste container.

o Labeling: Label the waste container as "Non-hazardous chemical waste" and include the
chemical name "Unii-qhk6Z47gtg (TB-500)".

o Storage: Store the waste container in a designated and secure area, away from incompatible
materials, pending pickup by your institution's environmental health and safety (EHS) office.

o Disposal Request: Contact your institution's EHS office to schedule a pickup for hazardous
waste disposal. Do not dispose of this chemical down the drain unless explicitly permitted by
your local regulations and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Unii-qhk6Z47gtg.
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Caption: Disposal workflow for Unii-qhk6Z47gtg.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. TB-500 + BPC-157 - Trust Peptides [trustpeptides.com]
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Unii-
ghk6Z47gtg (TB-500)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612521#unii-qghk6z47gtg-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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